Cas no 64273-64-9 (4H-Pyrido[1,2-a]pyrimidin-4-one, 9-hydroxy-3-nitro-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 9-hydroxy-3-nitro-
• CAS No: 64273-64-9
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 1675449
• Update Time: 2024-09-03

4H-Pyrido[1,2-a]pyrimidin-4-one, 9-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 9-hydroxy-3-nitro-

• Inchi： 1S/C8H5N3O4/c12-6-2-1-3-10-7(6)9-4-5(8(10)13)11(14)15/h1-4,12H
• InChI Key： XFAMZJHQQDRZGD-UHFFFAOYSA-N
• SMILES： C12C(O)=CC=CN1C(=O)C([N+]([O-])=O)=CN=2

Computed Properties

• Exact Mass: 207.02805

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Melting Point: 209-212 °C(Solv: benzene (71-43-2))
• Boiling Point: 407.1±55.0 °C(Predicted)
• PSA: 96.04
• pka: 7.08±0.20(Predicted)